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Compound of Interest

Compound Name:
N-(3-Chloro-4-

hydroxyphenyl)acetamide

CAS No.: 3964-54-3

Cat. No.: B195526

Get Quote

Introduction
N-(3-Chloro-4-hydroxyphenyl)acetamide, a chlorinated analog of acetaminophen, is a

significant compound in pharmaceutical development and environmental analysis. It is

recognized as an impurity that can arise during the synthesis of acetaminophen or as a

transformation product when acetaminophen is subjected to chlorine-based disinfection

processes.[1] Given its potential toxicological implications and strict regulatory limits in

pharmaceutical products, the availability of a high-purity reference standard is paramount for

accurate analytical method development, validation, and routine quality control.[1] This

document provides a comprehensive guide for the synthesis, purification, and characterization

of N-(3-Chloro-4-hydroxyphenyl)acetamide to establish a primary reference standard.

The protocols herein are designed to ensure the final material meets the stringent purity,

identity, and stability requirements for a reference standard, enabling researchers and quality

control analysts to achieve reliable and reproducible results.
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A thorough understanding of the physicochemical properties and hazards associated with the

target compound and all reagents is critical for safe and effective execution.

Property Value Source

Chemical Name
N-(3-Chloro-4-

hydroxyphenyl)acetamide
[2]

CAS Number 3964-54-3 [3]

Molecular Formula C₈H₈ClNO₂ [3][4]

Molecular Weight 185.61 g/mol [3]

Melting Point 143-144°C [3][5]

Boiling Point 379.9°C at 760 mmHg [3][5]

Appearance White to pale purple solid [6]

Storage
Room temperature, under inert

atmosphere
[2][4][7]

Hazard Summary:

N-(3-Chloro-4-hydroxyphenyl)acetamide: Harmful if swallowed and may cause skin, eye,

and respiratory irritation.[2][7]

4-Amino-2-chlorophenol (Starting Material): Harmful if swallowed, in contact with skin, or if

inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[8][9][10][11]

Acetic Anhydride (Reagent): Flammable liquid and vapor. Harmful if swallowed or inhaled.

Causes severe skin burns and eye damage.[12][13][14][15]

All manipulations should be performed in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, must be worn.
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Synthesis Protocol: Acetylation of 4-Amino-2-
chlorophenol
The most direct and common laboratory-scale synthesis of N-(3-Chloro-4-
hydroxyphenyl)acetamide involves the acetylation of 4-Amino-2-chlorophenol with acetic

anhydride. This electrophilic substitution reaction targets the amino group, which is a stronger

nucleophile than the hydroxyl group under these conditions.

Materials and Reagents:
4-Amino-2-chlorophenol (≥98% purity)

Acetic Anhydride (≥99% purity)

Glacial Acetic Acid (ACS grade)

Deionized Water

Round-bottom flask with reflux condenser

Magnetic stirrer with heating mantle

Ice bath

Büchner funnel and filter paper

Standard laboratory glassware

Experimental Workflow: Synthesis

Synthesis Stage

1. Dissolve 4-Amino-2-chlorophenol
in Glacial Acetic Acid

2. Add Acetic Anhydride
dropwise at room temp.

3. Heat reaction mixture
(e.g., 60-80°C)

4. Monitor reaction
completion (TLC)

5. Quench with ice-water
to precipitate product

6. Isolate crude product
by vacuum filtration

7. Wash with cold water
and dry
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Caption: Workflow for the synthesis of crude N-(3-Chloro-4-hydroxyphenyl)acetamide.

Step-by-Step Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of

4-Amino-2-chlorophenol in 50 mL of glacial acetic acid. Stir until all solid has dissolved.

Acetylation: To the stirring solution, slowly add 8.5 mL of acetic anhydride dropwise at room

temperature. An exotherm may be observed.

Reaction: After the addition is complete, heat the reaction mixture to 60-80°C and maintain

this temperature for 1-2 hours.

Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC)

until the starting material is consumed.

Precipitation: After completion, carefully pour the warm reaction mixture into a beaker

containing 250 mL of an ice-water slurry while stirring vigorously. A precipitate will form.

Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the filter cake with several portions of cold deionized water to remove

residual acetic acid and other water-soluble impurities.

Drying: Dry the crude product in a vacuum oven at 50-60°C to a constant weight.

Purification Protocol: Recrystallization
Purification is a critical step to achieve the high purity required for a reference standard.

Recrystallization from a suitable solvent is an effective method for removing impurities. Based

on literature, water is an effective solvent for this purpose.[1][16]

Materials and Reagents:
Crude N-(3-Chloro-4-hydroxyphenyl)acetamide

Deionized Water

Activated Carbon (optional)
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Erlenmeyer flasks

Hot plate

Ice bath

Büchner funnel and filter paper

Experimental Workflow: Purification and
Characterization
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Purification Stage

Characterization Stage

1. Dissolve crude product
in minimum boiling water

2. Add activated carbon
(optional, for color removal)

3. Hot filter to remove
insoluble impurities

4. Allow filtrate to cool
slowly to room temperature

5. Cool further in an
ice bath to maximize yield

6. Isolate pure crystals
by vacuum filtration

7. Dry crystals under vacuum

Purity (HPLC)

Proceed to
Analysis

Identity (MS, NMR) Physical Constant (Melting Point)

Final Assessment & Documentation

Click to download full resolution via product page

Caption: Workflow for purification and subsequent analytical characterization.
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Step-by-Step Procedure:
Dissolution: Place the dried crude product in an Erlenmeyer flask. Add a minimal amount of

deionized water and heat the mixture to boiling with stirring to dissolve the solid completely.

[1]

Decolorization (Optional): If the solution is colored, add a small amount of activated carbon

to the hot solution and boil for a few minutes.

Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with filter paper to

remove the activated carbon and any other insoluble impurities.

Crystallization: Allow the clear filtrate to cool slowly to room temperature. Crystals should

begin to form.

Yield Maximization: Once the flask has reached room temperature, place it in an ice bath for

at least 30 minutes to maximize the precipitation of the purified product.

Isolation: Collect the purified crystals by vacuum filtration.

Drying: Dry the purified N-(3-Chloro-4-hydroxyphenyl)acetamide in a vacuum oven at 50-

60°C until a constant weight is achieved.

Characterization and Quality Control
To qualify the material as a reference standard, rigorous analytical testing is required to confirm

its identity, purity, and relevant physical properties.
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Analysis Method Acceptance Criteria

Purity Assay
High-Performance Liquid

Chromatography (HPLC)

≥ 99.5% (by area

normalization)

Identity Mass Spectrometry (MS)

Molecular ion [M+H]⁺ or [M-

H]⁻ consistent with theoretical

mass (185.61 g/mol )

Identity

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H and

¹³C)

Spectrum corresponds to the

chemical structure of N-(3-

Chloro-4-

hydroxyphenyl)acetamide

Physical Constant Melting Point
143-144°C (within a narrow

range, e.g., ± 1°C)

Residual Solvents
Gas Chromatography (GC) or

Loss on Drying

Conforms to USP <467> or

shows minimal loss on drying

Example HPLC Method:
A reverse-phase HPLC method can be developed for purity analysis.[17][18]

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase: Acetonitrile and Water with 0.1% Phosphoric or Formic Acid (gradient or

isocratic)

Flow Rate: 1.0 mL/min

Detection: UV at an appropriate wavelength (e.g., 245 nm)

Injection Volume: 10 µL

Storage and Stability
The finalized reference standard should be stored in a tightly sealed, amber glass vial under an

inert atmosphere (e.g., argon or nitrogen) at room temperature.[2][4][7] Protect from light and
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moisture. Long-term stability should be monitored periodically by re-analyzing the purity via

HPLC.

Conclusion
The successful preparation of a N-(3-Chloro-4-hydroxyphenyl)acetamide reference standard

is achievable through a well-controlled synthesis followed by a meticulous purification process.

The key to establishing a valid reference standard lies in the comprehensive analytical

characterization to confirm its identity and establish a high degree of purity. This guide provides

the necessary framework for laboratories to produce reliable and accurate reference material

for critical pharmaceutical and environmental analyses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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